Cas no 1782293-43-9 (5-bromo-1-phenyl-1H-pyrazole-4-carbaldehyde)

• Product Name: 5-bromo-1-phenyl-1H-pyrazole-4-carbaldehyde
• CAS No: 1782293-43-9
• MF: C₁₀H₇BrN₂O
• MW: 251.079381227493
• CID: 5905250
• PubChem ID: 84729017
• Update Time: 2025-06-08

5-bromo-1-phenyl-1H-pyrazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1782293-43-9
• 5-bromo-1-phenyl-1H-pyrazole-4-carbaldehyde
• EN300-6508475

• Inchi： 1S/C10H7BrN2O/c11-10-8(7-14)6-12-13(10)9-4-2-1-3-5-9/h1-7H
• InChI Key： XNTCZIJIIDSZDK-UHFFFAOYSA-N
• SMILES： BrC1=C(C=O)C=NN1C1C=CC=CC=1

Computed Properties

• Exact Mass: 249.97418g/mol
• Monoisotopic Mass: 249.97418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 34.9Ų

Additional information on 5-bromo-1-phenyl-1H-pyrazole-4-carbaldehyde

Comprehensive Overview of 5-bromo-1-phenyl-1H-pyrazole-4-carbaldehyde (CAS No. 1782293-43-9): Properties, Applications, and Industry Trends

5-bromo-1-phenyl-1H-pyrazole-4-carbaldehyde (CAS No. 1782293-43-9) is a high-value heterocyclic compound widely recognized for its versatile applications in pharmaceutical and agrochemical research. This pyrazole derivative features a bromine substituent and an aldehyde functional group, making it a critical intermediate in organic synthesis. With the growing demand for custom synthesis and drug discovery, this compound has garnered significant attention in academic and industrial laboratories.

The structural uniqueness of 5-bromo-1-phenyl-1H-pyrazole-4-carbaldehyde lies in its electron-withdrawing bromo group and reactive aldehyde moiety, which facilitate diverse chemical transformations. Researchers frequently employ it in cross-coupling reactions, nucleophilic additions, and as a precursor for biologically active molecules. Recent studies highlight its role in developing kinase inhibitors and antimicrobial agents, aligning with the global focus on targeted therapies and antibiotic resistance solutions.

In the context of green chemistry, 5-bromo-1-phenyl-1H-pyrazole-4-carbaldehyde is also explored for its compatibility with sustainable synthesis methods. Innovations such as catalyst-free reactions and microwave-assisted synthesis have been applied to optimize its production, addressing the industry's push toward eco-friendly processes. These advancements resonate with the increasing search queries around "green synthesis of heterocycles" and "cost-effective pharmaceutical intermediates."

From a commercial perspective, the compound's high purity grade (>98%) and stability under standard storage conditions make it a preferred choice for contract research organizations (CROs) and API manufacturers. Market analysts note a rising trend in procurement inquiries for CAS 1782293-43-9, driven by its utility in high-throughput screening and fragment-based drug design. This aligns with the broader industry shift toward precision medicine and personalized therapeutics.

For researchers seeking structure-activity relationship (SAR) studies, 5-bromo-1-phenyl-1H-pyrazole-4-carbaldehyde offers a scaffold for modifying pharmacophore models. Its crystallographic data and NMR spectral profiles are well-documented, supporting its integration into computational chemistry workflows. This aspect is particularly relevant given the surge in searches for "pyrazole-based drug design" and "AI-driven molecular optimization."

In summary, 5-bromo-1-phenyl-1H-pyrazole-4-carbaldehyde (CAS No. 1782293-43-9) exemplifies the intersection of innovative chemistry and applied research. Its multifaceted applications—from medicinal chemistry to material science—underscore its importance in addressing contemporary scientific challenges. As the demand for specialty chemicals grows, this compound remains a focal point for advancements in life sciences and industrial biotechnology.